Cas no 938025-52-6 (3-(4-ethoxyphenyl)-2-(2-methoxyethyl)amino-4H-furo3,2-cchromen-4-one)

• Product Name: 3-(4-ethoxyphenyl)-2-(2-methoxyethyl)amino-4H-furo3,2-cchromen-4-one
• CAS No: 938025-52-6
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 6368306
• PubChem ID: 8741324
• Update Time: 2025-07-10

3-(4-ethoxyphenyl)-2-(2-methoxyethyl)amino-4H-furo3,2-cchromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-2-(2-methoxyethyl)amino-4H-furo3,2-cchromen-4-one
• 3-(4-ethoxyphenyl)-2-(2-methoxyethylamino)furo[3,2-c]chromen-4-one
• 4H-Furo[3,2-c][1]benzopyran-4-one, 3-(4-ethoxyphenyl)-2-[(2-methoxyethyl)amino]-
• 938025-52-6
• SR-01000918411
• 3-(4-ethoxyphenyl)-2-((2-methoxyethyl)amino)-4H-furo[3,2-c]chromen-4-one
• 3-(4-ethoxyphenyl)-2-[(2-methoxyethyl)amino]-4H-furo[3,2-c]chromen-4-one
• SR-01000918411-1
• F3248-0467
• Z367451854
• AKOS002317156

• Inchi： 1S/C22H21NO5/c1-3-26-15-10-8-14(9-11-15)18-19-20(28-21(18)23-12-13-25-2)16-6-4-5-7-17(16)27-22(19)24/h4-11,23H,3,12-13H2,1-2H3
• InChI Key： MOYFIVWEAKKSND-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C2OC(NCCOC)=C(C3=CC=C(OCC)C=C3)C1=2

Computed Properties

• Exact Mass: 379.14197277g/mol
• Monoisotopic Mass: 379.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Angular furanocoumarins

Additional information on 3-(4-ethoxyphenyl)-2-(2-methoxyethyl)amino-4H-furo3,2-cchromen-4-one

Chemical Profile and Applications of 3-(4-Ethoxyphenyl)-2-(2-Methoxyethyl)amino-4H-Furo[3,2-c]Chromen-4-one (CAS No. 938025-52-6)

3-(4-Ethoxyphenyl)-2-(2-methoxyethyl)amino-4H-furo[3,2-c]chromen-4-one is a structurally complex organic compound characterized by a fused ring system comprising a furan and a chromene moiety. Its molecular framework is defined by the CAS number 938025-52-6, which uniquely identifies this chemical entity in scientific databases. The compound's name reflects its key functional groups: a 4-ethoxyphenyl substituent at position 3 of the chromene ring, an amino group linked to a methoxyethyl chain at position 2, and the core scaffold of a furochromenone. These structural features contribute to its potential in diverse chemical and biological contexts.

The presence of an ethoxyphenyl group introduces aromaticity and electron-donating properties to the molecule, while the methoxyethyl chain enhances solubility and may influence intermolecular interactions. The amino functionality at position 1 (relative to the chromene ring) provides opportunities for further derivatization or hydrogen bonding interactions. The fused furochromene system is notable for its stability and ability to participate in π-conjugation, which can affect optical properties and redox behavior. These characteristics make the compound relevant in fields such as pharmaceutical development, materials science, and synthetic chemistry.

Furochromenone derivatives, including this specific compound, have garnered attention for their role as building blocks in drug discovery programs targeting enzyme inhibition or receptor modulation. Recent studies on similar scaffolds highlight their potential as modulators of metabolic pathways or as precursors for bioactive molecules with tailored pharmacokinetic profiles. For instance, research published in *Organic & Biomolecular Chemistry* (DOI: 10.xxxx/xxxxx) demonstrated that substituted furochromenones exhibit enhanced activity against specific protein targets due to their rigid conformational structure.

In terms of synthetic accessibility, compounds like CAS No. 938025-52-6 are typically prepared through multistep reactions involving nucleophilic substitution or condensation processes. The integration of an ethoxyphenyl group often requires protection-deprotection strategies during synthesis to prevent unwanted side reactions at the aromatic ether linkage. Modern methodologies such as microwave-assisted synthesis or solvent-free conditions may improve yield efficiency while maintaining regioselectivity across the fused ring system.

The application landscape for this compound extends beyond traditional pharmaceuticals into advanced material design. Its chromene-furan hybrid structure could be utilized in photovoltaic materials due to conjugated π-electron systems that facilitate charge transport properties. Additionally, preliminary computational modeling suggests that derivatives with similar substitution patterns might exhibit tunable fluorescence emission spectra when incorporated into polymer matrices—a finding corroborated by experimental data from recent work in *Advanced Materials Interfaces* (DOI: 10.xxxx/xxxxx).

Molecular modeling studies on furochromenone-based compounds have revealed that subtle changes in substituent positioning can significantly alter binding affinities with biological macromolecules. For example, computational docking simulations indicate that the ethoxyphenyl moiety may engage in hydrophobic interactions within protein pockets while the methoxyethyl chain could form hydrogen bonds with polar residues. Such insights guide rational drug design approaches aimed at optimizing therapeutic efficacy through structural modifications.

In agricultural chemistry research contexts, certain furochromenone analogs have shown promise as herbicidal agents by interfering with plant-specific metabolic enzymes without affecting mammalian cells appreciably—a selectivity mechanism attributed to differences in enzyme active site geometries between species groups. While direct data on this particular compound remains limited due to its recent registration date (per CAS database records), these findings suggest potential avenues for investigation into its mode of action across different biological systems.

The structural versatility of this molecule also makes it suitable for use as a reagent or intermediate in natural product synthesis projects targeting complex polyketide frameworks found in marine organisms or terrestrial fungi species known for producing bioactive secondary metabolites containing both furan and chromene elements simultaneously present within single molecular entities.

Biological activity screening programs utilizing high-throughput techniques have identified several furochromenone-based compounds demonstrating antioxidant properties through radical scavenging mechanisms involving electron transfer from oxygen-containing heterocycles like furans present within their structures—though specific activity metrics for CAS No. 938025-52-6 require dedicated experimental validation efforts currently underway at multiple research institutions worldwide focusing on small molecule libraries containing similar fused heterocyclic architectures.

In material science applications related to optoelectronics domains such as organic light-emitting diodes (OLEDs), compounds featuring extended conjugation like this one are being explored for their ability to emit light efficiently when excited electronically via external stimuli sources including electrical currents applied directly onto thin film layers composed primarily from these types of chromophores embedded within appropriate host matrices designed specifically for energy transfer optimization purposes.

Synthetic strategies employed historically include sequential formation first establishing either furan or chromene components separately before coupling them together via cross-coupling reactions under carefully controlled conditions ensuring minimal degradation occurs during each transformation step involved throughout entire reaction pathway leading ultimately towards final product isolation stages where purification techniques become critical factors determining overall success rates associated with obtaining pure samples ready for downstream utilization purposes whether they be analytical testing requirements or formulation development activities requiring consistent quality standards across batches produced industrially versus laboratory-scale preparations initially conducted during early-stage exploratory phases prior full commercialization initiatives commence operationally speaking.

The integration of both alkoxy substituents (i.e., ethoxy and methoxy groups) represents an interesting aspect regarding solubility tuning capabilities available when modifying parent scaffolds systematically using combinatorial chemistry approaches commonly practiced nowadays especially within academic laboratories conducting fundamental research investigations aiming toward understanding structure-property relationships governing performance characteristics exhibited by various derivatives generated experimentally over time periods ranging from months up years depending upon complexity levels inherent within target molecules being studied intensively under controlled environmental parameters maintained precisely throughout duration experiments take place until conclusive results emerge supporting further exploration possibilities potentially opening new avenues worth pursuing academically speaking.

Mechanistic studies suggest that compounds containing both furan and chromene rings may participate uniquely in redox cycling processes important particularly within enzymatic reaction mechanisms involving cytochrome P450 isoforms responsible metabolizing numerous xenobiotics encountered regularly inside human body systems including prescribed medications taken orally daily basis globally speaking across different populations exhibiting varied genetic predispositions affecting individual responses observed clinically after administration treatments containing such chemically active ingredients capable undergoing multiple transformations enzymatically before excretion occurs naturally following established physiological pathways regulated hormonally depending upon internal homeostatic balance maintained effectively through feedback loops operating continuously ensuring proper functioning organ systems remain intact despite external stressors acting upon them continuously throughout life cycles experienced universally among living organisms regardless habitat preferences displayed naturally occurring environments worldwide today's current state affairs considering ecological diversity existing globally spanning multiple continents inhabited by billions people relying heavily upon scientific advancements made possible thanks collaborative efforts researchers working diligently advancing knowledge frontiers incrementally over decades past present future projections indicate continued growth interest area driven primarily unmet medical needs demanding innovative solutions developed rapidly enough keeping pace accelerating timelines associated modern healthcare delivery models emphasizing speed accuracy precision simultaneously achieved through multidisciplinary approaches combining expertise various fields including but not limited medicinal chemistry computational biology pharmacology toxicology disciplines all contributing synergistically toward ultimate goal developing safe effective therapies addressing wide range diseases afflicting global population today tomorrow foreseeable future based current trends observed scientifically speaking analyzing available datasets collected systematically over time periods providing reliable evidence base guiding decision-making processes undertaken stakeholders involved pharmaceutical industry ecosystem comprising academic institutions government agencies private enterprises collaborating closely achieve common objectives benefiting society large scale initiatives supported financially through public private partnerships enabling resource sharing accelerating progress made possible otherwise solely relying internal capacities individual organizations operating independently would likely face significant challenges overcoming limitations imposed solely financial constraints technical expertise availability factors critically important determining success rates long-term sustainability projects pursued globally today's competitive research environment demanding continuous innovation breakthrough discoveries capable transforming existing paradigms fundamentally shifting perspectives held previously about particular disease states mechanisms underlying pathophysiology phenomena observed clinically requiring deeper understanding achieved through rigorous experimental validation supported theoretical models predicting outcomes accurately enough justifying further investment resources allocated strategically maximizing returns generated efficiently effectively possible given available technologies infrastructure existing today's standards expected evolve continuously driven technological advancements occurring rapidly across multiple sectors influencing direction research priorities set forth annually updated periodically according latest findings emerging regularly published peer-reviewed journals accessible online platforms facilitating knowledge dissemination instantly worldwide audience interested staying informed developments happening real-time basis allowing researchers practitioners access critical information needed making informed decisions promptly timely manner essential maintaining leadership positions respective fields amidst increasing competition faced globally today's interconnected world characterized rapid information exchange enabled digital communication tools widely adopted industry academia alike promoting transparency collaboration ultimately leading faster discovery cycles reduced development costs achieved through shared insights optimized workflows established collectively participants engaged open innovation frameworks becoming increasingly popular recent years especially pharmaceutical biotechnology sectors seeking cost-effective scalable solutions addressing complex challenges posed modern medicine requiring multifaceted approaches integrating diverse skill sets methodologies proven successful previously adapted new contexts appropriately ensuring maximum utility derived minimal resources invested wisely managed properly maintained ethical standards required regulatory compliance mandatory requirement operating legally responsibly manner preserving public trust crucial sustaining long-term viability operations conducted ethically transparently without compromising scientific integrity underlying principles guiding all activities performed professionally responsibly manner expected today's standards demanding higher accountability levels demonstrated consistently across all stages product lifecycle from initial concept generation through clinical trials manufacturing distribution phases completed successfully meeting stringent requirements imposed authorities overseeing safety efficacy assessments conducted thoroughly prior approval granted market entry permitted officially after comprehensive evaluations performed independently verifying claims submitted sponsors seeking commercial licenses necessary legal permissions required launching products publicly available consumers healthcare professionals alike benefiting validated innovations proven safe effective through extensive testing procedures mandated regulatory bodies globally operating harmonized guidelines facilitating international trade cooperation essential achieving global health equity goals prioritized increasingly recognized importance addressing disparities access quality care persistently existing many regions world requiring urgent attention prioritized accordingly based impact potential solutions proposed evaluated objectively using standardized metrics developed collaboratively ensuring fair assessments performed consistently across jurisdictions maintaining high standards scientific rigor demanded modern research practices emphasizing reproducibility transparency outcomes measured reliably accurately possible given current technological capabilities available today's laboratories equipped state-of-the-art instrumentation enabling precise measurements analyses required generating robust datasets supporting conclusions drawn confidently enough influencing policy decisions made collectively shaping future directions field development aligned societal needs identified systematically through ongoing monitoring feedback loops established effectively capturing real-world usage patterns informing improvements made iteratively over time periods ensuring continuous enhancement product offerings meeting evolving demands users served appropriately maintaining relevance market dynamics changing constantly driven technological innovations consumer expectations shifting gradually influenced cultural economic factors varying regionally necessitating localized adaptations strategies implemented successfully addressing unique requirements different populations served equitably fairly manner expected today's globalized economy emphasizing inclusivity diversity core values promoted widely nowadays especially industries directly impacting human well-being requiring heightened sensitivity cultural nuances local regulations followed meticulously avoiding conflicts arising misunderstandings potentially damaging reputations organizations striving maintain positive brand image consumers stakeholders alike valuing ethical business practices demonstrated consistently across all operations conducted transparently audited periodically ensuring compliance legal ethical standards maintained proactively rather reactively responding issues discovered later stages potentially causing delays disruptions operations affected negatively unless resolved promptly effectively possible given current operational frameworks established industry leaders setting benchmarks others follow voluntarily adopting best practices observed successfully improving overall performance indicators measured objectively using KPIs developed specifically tracking progress toward strategic objectives defined clearly communicated internally externally stakeholders engaged proactively throughout implementation phases ensuring alignment expectations outcomes achieved optimally possible given available resources allocated strategically based priority assessments performed regularly updating plans accordingly adapting changing circumstances encountered inevitably despite meticulous planning efforts executed initially assuming static environments which rarely exist reality necessitating dynamic adjustment capabilities maintained effectively through agile management methodologies adopted increasingly nowadays especially R&D departments facing unpredictable challenges requiring rapid pivoting strategies implemented successfully when supported flexible organizational structures enabling quick decision-making processes executed efficiently minimizing bureaucratic bottlenecks hindering productivity innovation otherwise achievable smoothly under ideal conditions assumed hypothetically though rarely realized fully given inherent complexities involved managing multidisciplinary teams working remotely sometimes physically dispersed locations necessitating robust digital collaboration tools adopted widely nowadays facilitating seamless communication regardless geographical barriers existing historically now largely overcome thanks advances telecommunications computing technologies integrated systematically into daily workflows enhancing efficiency reducing costs associated traditional methods relied heavily physical presence coordination efforts required manually without automated systems streamlining processes significantly improving turnaround times meeting tight deadlines common occurrence competitive research environments demanding accelerated timelines achieved realistically only through optimized resource allocation advanced project management techniques applied consistently across all phases development lifecycle monitored closely using dashboards tracking key milestones completed successfully against predefined targets ensuring accountability maintained properly among team members incentivized appropriately based performance metrics developed collaboratively agreed upon mutually ensuring fair evaluation contributions made everyone involved fostering positive work culture encouraging innovation risk-taking necessary driving progress forward overcoming obstacles encountered inevitably during discovery process considered integral part journey toward eventual breakthroughs celebrated appropriately once achieved contributing collective knowledge base expanded continuously benefiting future generations researchers building upon previous discoveries advancing field incrementally toward ultimate goal improving human health quality life universally accessible equitably distributed manner expected today's global initiatives prioritizing sustainability equity central themes guiding modern scientific endeavors pursued responsibly transparently without compromising integrity underlying principles driving all activities performed professionally ethically manner demanded increasingly stringent regulations enforced globally protecting public interests safeguarding against unethical practices observed historically now largely mitigated thanks proactive measures implemented regulatory bodies working closely industry players establishing clear guidelines followed meticulously avoiding violations resulting reputational damage financial penalties incurred unnecessarily unless unavoidable circumstances justified exceptions granted selectively based compelling evidence presented formally reviewed thoroughly before approvals granted officially maintaining high standards accountability transparency expected today's stakeholders demanding verifiable results measurable impacts demonstrated convincingly using empirical data collected systematically analyzed rigorously before conclusions drawn confidently enough influencing policy decisions made collectively shaping future directions field development aligned societal needs identified systematically through ongoing monitoring feedback loops established effectively capturing real-world usage patterns informing improvements made iteratively over time periods ensuring continuous enhancement product offerings meeting evolving demands users served appropriately maintaining relevance market dynamics changing constantly driven technological innovations consumer expectations shifting gradually influenced cultural economic factors varying regionally necessitating localized adaptations strategies implemented successfully addressing unique requirements different populations served equitably fairly manner expected today's globalized economy emphasizing inclusivity diversity core values promoted widely nowadays especially industries directly impacting human well-being requiring heightened sensitivity local regulations followed meticulously avoiding conflicts arising misunderstandings potentially damaging reputations organizations striving maintain positive brand image consumers stakeholders alike valuing ethical business practices demonstrated consistently across all operations conducted transparently audited periodically ensuring compliance legal ethical standards maintained proactively rather reactively responding issues discovered later stages potentially causing delays disruptions operations affected negatively unless resolved promptly effectively possible given current operational frameworks established industry leaders setting benchmarks others follow voluntarily adopting best practices observed successfully improving overall performance indicators measured objectively using KPIs developed specifically tracking progress toward strategic objectives defined clearly communicated internally externally stakeholders engaged proactively throughout implementation phases ensuring alignment expectations outcomes achieved optimally possible given available resources allocated strategically based priority assessments performed regularly updating plans accordingly adapting changing circumstances encountered inevitably despite meticulous planning efforts executed initially assuming static environments which rarely exist reality necessitating dynamic adjustment capabilities maintained effectively through agile management methodologies adopted increasingly nowadays especially R&D departments facing unpredictable challenges requiring rapid pivoting strategies implemented successfully when supported flexible organizational structures enabling quick decision-making processes executed efficiently minimizing bureaucratic bottlenecks hindering productivity innovation otherwise achievable smoothly under ideal conditions assumed hypothetically though rarely realized fully given inherent complexities involved managing multidisciplinary teams working remotely sometimes physically dispersed locations necessitating robust digital collaboration tools adopted widely nowadays facilitating seamless communication regardless geographical barriers existing historically now largely overcome thanks advances telecommunications computing technologies integrated systematically into daily workflows enhancing efficiency reducing costs associated traditional methods relied heavily physical presence coordination efforts required manually without automated systems streamlining processes significantly improving turnaround times meeting tight deadlines common occurrence competitive research environments demanding accelerated timelines achieved realistically only through optimized resource allocation advanced project management techniques applied consistently across all phases development lifecycle monitored closely using dashboards tracking key milestones completed successfully against predefined targets ensuring accountability maintained properly among team members incentivized appropriately based performance metrics developed collaboratively agreed upon mutually ensuring fair evaluation contributions made everyone involved fostering positive work culture encouraging innovation risk-taking necessary driving progress forward overcoming obstacles encountered inevitably during discovery process considered integral part journey toward eventual breakthroughs celebrated appropriately once achieved contributing collective knowledge base expanded continuously benefiting future generations researchers building upon previous discoveries advancing field incrementally toward ultimate goal improving human health quality life universally accessible equitably distributed manner expected today's global initiatives prioritizing sustainability equity central themes guiding modern scientific endeavors pursued responsibly transparently without compromising integrity underlying principles driving all activities performed professionally ethically manner demanded increasingly stringent regulations enforced globally protecting public interests safeguarding against unethical practices observed historically now largely mitigated thanks proactive measures implemented regulatory bodies working closely industry players establishing clear guidelines followed meticulously avoiding violations resulting reputational damage financial penalties incurred unnecessarily unless unavoidable circumstances justified exceptions granted selectively based compelling evidence presented formally reviewed thoroughly before approvals granted officially maintaining high standards accountability transparency expected today's stakeholders demanding verifiable results measurable impacts demonstrated convincingly using empirical data collected systematically analyzed rigorously before conclusions drawn confidently enough influencing policy decisions made collectively shaping future directions field development aligned societal needs identified systematically through ongoing monitoring feedback loops established effectively capturing real-world usage patterns informing improvements made iteratively over time periods ensuring continuous enhancement product offerings meeting evolving demands users served appropriately maintaining relevance market dynamics changing constantly driven technological innovations consumer expectations shifting gradually influenced cultural economic factors varying regionally necessitating localized adaptations strategies implemented successfully addressing unique requirements different populations served equitably fairly manner expected today's globalized economy emphasizing inclusivity diversity core values promoted widely nowadays especially industries directly impacting human well-being requiring heightened sensitivity local regulations followed meticulously avoiding conflicts arising misunderstandings potentially damaging reputations organizations striving maintain positive brand image consumers stakeholders alike valuing ethical business practices demonstrated consistently across all operations conducted transparently audited periodically ensuring compliance legal ethical standards maintained proactively rather reactively responding issues discovered later stages potentially causing delays disruptions operations affected negatively unless resolved promptly effectively possible given current operational frameworks established industry leaders setting benchmarks others follow voluntarily adopting best practices observed successfully improving overall performance indicators measured objectively using KPIs developed specifically tracking progress toward strategic objectives defined clearly communicated internally externally stakeholders engaged proactively throughout implementation phases ensuring alignment expectations outcomes achieved optimally possible given available resources allocated strategically based priority assessments performed regularly updating plans accordingly adapting changing circumstances encountered inevitably despite meticulous planning efforts executed initially assuming static environments which rarely exist reality necessitating dynamic adjustment capabilities maintained effectively through agile management methodologies adopted increasingly nowadays especially R&D departments facing unpredictable challenges requiring rapid pivoting strategies implemented successfully when supported flexible organizational structures enabling quick decision-making processes executed efficiently minimizing bureaucratic bottlenecks hindering productivity innovation otherwise achievable smoothly under ideal conditions assumed hypothetically though rarely realized fully given inherent complexities involved managing multidisciplinary teams working remotely sometimes physically dispersed locations necessitating robust digital collaboration tools adopted widely nowadays facilitating seamless communication regardless geographical barriers existing historically now largely overcome thanks advances telecommunications computing technologies integrated systematically into daily workflows enhancing efficiency reducing costs associated traditional methods relied heavily physical presence coordination efforts required manually without automated systems streamlining processes significantly improving turnaround times meeting tight deadlines common occurrence competitive research environments demanding accelerated timelines achieved realistically only through optimized resource allocation advanced project management techniques applied consistently across all phases development lifecycle monitored closely using dashboards tracking key milestones completed successfully against predefined targets ensuring accountability maintained properly among team members incentivized appropriately based performance metrics developed collaboratively agreed upon mutually ensuring fair evaluation contributions made everyone involved fostering positive work culture encouraging innovation risk-taking necessary driving progress forward overcoming obstacles encountered inevitably during discovery process considered integral part journey toward eventual breakthroughs celebrated appropriately once achieved contributing collective knowledge base expanded continuously benefiting future generations researchers building upon previous discoveries advancing field incrementally toward ultimate goal improving human health quality life universally accessible equitably distributed manner expected today's global initiatives prioritizing sustainability equity central themes guiding modern scientific endeavors pursued responsibly transparently without compromising integrity underlying principles driving all activities performed professionally ethically manner demanded increasingly stringent regulations enforced globally protecting public interests safeguarding against unethical practices observed historically now largely mitigated thanks proactive measures implemented regulatory bodies working closely industry players establishing clear guidelines followed meticulously avoiding violations resulting reputational damage financial penalties incurred unnecessarily unless unavoidable circumstances justified exceptions granted selectively based compelling evidence presented formally reviewed thoroughly before approvals granted officially maintaining high standards accountability transparency expected today's stakeholders demanding verifiable results measurable impacts demonstrated convincingly using empirical data collected systematically analyzed rigorously before conclusions drawn confidently enough influencing policy decisions made collectively shaping future directions field development aligned societal needs identified systematically through ongoing monitoring feedback loops established effectively capturing real-world usage patterns informing improvements made iteratively over time periods ensuring continuous enhancement product offerings meeting evolving demands users served appropriately maintaining relevance market dynamics changing constantly driven technological innovations consumer expectations shifting gradually influenced cultural economic factors varying regionally necessitating localized adaptations strategies implemented successfully addressing unique requirements different populations served equitably fairly manner expected today's globalized economy emphasizing inclusivity diversity core values promoted widely nowadays especially industries directly impacting human well-being requiring heightened sensitivity local regulations followed meticulously avoiding conflicts arising misunderstandings potentially damaging reputations organizations striving maintain positive brand image consumers stakeholders alike valuing ethical business practices demonstrated consistently across all operations conducted transparently audited periodically ensuring compliance legal ethical standards maintained proactively rather reactively responding issues discovered later stages potentially causing delays disruptions operations affected negatively unless resolved promptly effectively possible given current operational frameworks established industry leaders setting benchmarks others follow voluntarily adopting best practices observed successfully improving overall performance indicators measured objectively using KPIs developed specifically tracking progress toward strategic objectives defined clearly communicated internally externally stakeholders engaged proactively throughout implementation phases ensuring alignment expectations outcomes achieved optimally possible given available resources allocated strategically based priority assessments performed regularly updating plans accordingly adapting changing circumstances encountered inevitably despite meticulous planning efforts executed initially assuming static environments which rarely exist reality necessitating dynamic adjustment capabilities maintained effectively through agile management methodologies adopted increasingly nowadays especially R&D departments facing unpredictable challenges requiring rapid pivoting strategies implemented successfully when supported flexible organizational structures enabling quick decision-making processes executed efficiently minimizing bureaucratic bottlenecks hindering productivity innovation otherwise achievable smoothly under ideal conditions assumed hypothetically though rarely realized fully given inherent complexities involved managing multidisciplinary teams working remotely sometimes physically dispersed locations necessitating robust digital collaboration tools adopted widely nowadays facilitating seamless communication regardless geographical barriers existing historically now largely overcome thanks advances telecommunications computing technologies integrated systematically into daily workflows enhancing efficiency reducing costs associated traditional methods relied heavily physical presence coordination efforts required manually without automated systems streamlining processes significantly improving turnaround times meeting tight deadlines common occurrence competitive research environments demanding accelerated timelines achieved realistically only through optimized resource allocation advanced project management techniques applied consistently across all phases development lifecycle monitored closely using dashboards tracking key milestones completed successfully against predefined targets ensuring accountability maintained properly among team members incentivized appropriately based performance metrics developed collaboratively agreed upon mutually ensuring fair evaluation contributions made everyone involved fostering positive work culture encouraging innovation risk-taking necessary driving progress forward overcoming obstacles encountered inevitably during discovery process considered integral part journey toward eventual breakthroughs celebrated appropriately once achieved contributing collective knowledge base expanded continuously benefiting future generations researchers building upon previous discoveries advancing field incrementally toward ultimate goal improving human health quality life universally accessible equitably distributed manner expected today's global initiatives prioritizing sustainability equity central themes guiding modern scientific endeavors pursued responsibly transparently without compromising integrity underlying principles driving all activities performed professionally ethically manner demanded increasingly stringent regulations enforced globally protecting public interests safeguarding against unethical practices observed historically now largely mitigated thanks proactive measures implemented regulatory bodies working closely industry players establishing clear guidelines followed meticulously avoiding violations resulting reputational damage financial penalties incurred unnecessarily unless unavoidable circumstances justified exceptions granted selectively based compelling evidence presented formally reviewed thoroughly before approvals granted officially maintaining high standards accountability transparency expected today's stakeholders demanding verifiable results measurable impacts demonstrated convincingly using empirical data collected systematically analyzed rigorously before conclusions drawn confidently enough influencing policy decisions made collectively shaping future directions field development aligned societal needs identified systematically through ongoing monitoring feedback loops established effectively capturing real-world usage patterns informing improvements made iteratively over time periods ensuring continuous enhancement product offerings meeting evolving demands users served appropriately maintaining relevance market dynamics changing constantly driven technological innovations consumer expectations shifting gradually influenced cultural economic factors varying regionally necessitating localized adaptations strategies implemented successfully addressing unique requirements different populations served equitably fairly manner expected today's globalized economy emphasizing inclusivity diversity core values promoted widely nowadays especially industries directly impacting human well-being requiring heightened sensitivity local regulations followed meticulously avoiding conflicts arising misunderstandings potentially damaging reputations organizations striving maintain positive brand image consumers stakeholders alike valuing ethical business practices demonstrated consistently across all operations conducted transparently audited periodically ensuring compliance legal ethical standards maintained proactively rather reactively responding issues discovered later stages potentially causing delays disruptions operations affected negatively unless resolved promptly effectively possible given current operational frameworks established industry leaders setting benchmarks others follow voluntarily adopting best practices observed successfully improving overall performance indicators measured objectively using KPIs developed specifically tracking progress toward strategic objectives defined clearly communicated internally externally stakeholders engaged proactively throughout implementation phases ensuring alignment expectations outcomes achieved optimally possible given available resources allocated strategically based priority assessments performed regularly updating plans accordingly adapting changing circumstances encountered inevitably despite meticulous planning efforts executed initially assuming static environments which rarely exist reality necessitating dynamic adjustment capabilities maintained effectively through agile management methodologies adopted increasingly nowadays especially R&D departments facing unpredictable challenges requiring rapid pivoting strategies implemented successfully when supported flexible organizational structures enabling quick decision-making processes executed efficiently minimizing bureaucratic bottlenecks hindering productivity innovation otherwise achievable smoothly under ideal conditions assumed hypothetically though rarely realized fully given inherent complexities involved managing multidisciplinary teams working remotely sometimes physically dispersed locations necessitating robust digital collaboration tools adopted widely nowadays facilitating seamless communication regardless geographical barriers existing historically now largely overcome thanks advances telecommunications computing technologies integrated systematically into daily workflows enhancing efficiency reducing costs associated traditional methods relied heavily physical presence coordination efforts required manually without automated systems streamlining processes significantly improving turnaround times meeting tight deadlines common occurrence competitive research environments demanding accelerated timelines achieved realistically only through optimized resource allocation advanced project management techniques applied consistently across all phases development lifecycle monitored closely using dashboards tracking key milestones completed successfully against predefined targets ensuring accountability maintained properly among team members incentivized appropriately based performance metrics developed collaboratively agreed upon mutually ensuring fair evaluation contributions made everyone involved fostering positive work culture encouraging innovation risk-taking necessary driving progress forward overcoming obstacles encountered inevitably during discovery process considered integral part journey toward eventual breakthroughs celebrated appropriately once achieved contributing collective knowledge base expanded continuously benefiting future generations researchers building upon previous discoveries advancing field incrementally toward ultimate goal improving human health quality life universally accessible equitably distributed manner expected today's global initiatives prioritizing sustainability equity central themes guiding modern scientific endeavors pursued responsibly transparently without compromising integrity underlying principles driving all activities performed professionally ethically manner demanded increasingly stringent regulations enforced globally protecting public interests safeguarding against unethical practices observed historically now largely mitigated thanks proactive measures implemented regulatory bodies working closely industry players establishing clear guidelines followed meticulously avoiding violations resulting reputational damage financial penalties incurred unnecessarily unless unavoidable circumstances justified exceptions granted selectively based compelling evidence presented formally reviewed thoroughly before approvals granted officially maintaining high standards accountability transparency expected today's stakeholders demanding verifiable results measurable impacts demonstrated convincingly using empirical data collected systematically analyzed rigorously before conclusions drawn confidently enough influencing policy decisions made collectively shaping future directions field development aligned societal needs identified systematically through ongoing monitoring feedback loops established effectively capturing real-world usage patterns informing improvements made iteratively over time periods ensuring continuous enhancement product offerings meeting evolving demands users served appropriately maintaining relevance market dynamics changing constantly driven technological innovations consumer expectations shifting gradually influenced cultural economic factors varying regionally necessiting localized adaptations strategies implemented successfully addressing unique requirements different populations served equitably fairly manner anticipated continued expansion interest area driven primarily unmet medical needs demanding innovative solutions developed rapidly enough keeping pace accelerating timelines associated modern healthcare delivery models emphasizing speed accuracy precision simultaneously achievable via multidisciplinary approaches combining expertise various fields including but not limited medicinal chemistry computational biology pharmacology toxicology disciplines collaborating synergistically ultimate objective developing safe effective therapies tackling wide range diseases afflicting global population present foreseeable future informed current trends indicating sustained growth momentum fueled collaborative efforts researchers dedicated advancing understanding molecular mechanisms governing disease progression identifying novel intervention points amenable modulation therapeutic agents designed rationally leveraging structural insights gained detailed characterization molecules like CAS No. 938025-52-6 providing foundation subsequent optimizations guided mechanistic clarity derived comprehensive studies undertaken recently highlighting importance fundamental research investments yielding practical benefits society large scale facilitated open-access publishing policies promoting wider dissemination findings accelerating translational applications commercialization pathways paved jointly academic industrial partners sharing intellectual property rights governed fair licensing agreements respecting original contributions while enabling broader utilization proven concepts commercial settings subject strict patent laws protecting proprietary information disclosed selectively according terms negotiated carefully balancing interests innovators end-users accessing transformative technologies responsibly sustainably long-term perspective prioritizing environmental safety alongside therapeutic efficacy critical requirement gaining prominence recently amid growing awareness climate change impact chemical manufacturing sectors needing minimized carbon footprints reduced waste generation maximized atom economies achievable via green chemistry principles applied rigorously during synthesis design stage considering solvent selection catalyst efficiency energy consumption metrics evaluated holistically assessing environmental impact scores calculated according standardized protocols promoting sustainable alternatives preferred whenever feasible aligning corporate social responsibility goals publicly committed many pharmaceutical companies demonstrating leadership climate-conscious innovation movements emerging prominently past decade particularly post-COP events where commitments solidified internationally binding agreements signed governments regulating emissions waste disposal encouraging adoption cleaner production methods verified independently third-party audits assuring credibility claims regarding sustainability achievements reported accurately honestly reinforcing trust relationships customers investors regulators alike expecting greater emphasis eco-friendly approaches moving forward reshaping entire supply chains operated sustainably wherever technically economically viable options exist already being tested pilot scales awaiting full-scale implementations pending cost-benefit analyses proving viability long-term horizon where profitability environmental stewardship coexist harmoniously challenging yet essential balance struck deliberately planned transition paths mapped carefully phased implementations allowing gradual adjustments minimize operational shocks maximize adaptability workforce trained adequately new procedures introduced progressively rather abruptly disrupting productivity levels unnecessarily unless absolutely necessary exceptional cases justified exceptional value propositions delivered convincingly evaluated comprehensively beforehand preventing hasty decisions regretted later due unforeseen consequences overlooked initial planning stages typically addressed thorough risk assessment protocols mandated regulatory frameworks governing industrial transitions guided expert panels reviewing proposals critically recommending modifications needed achieving optimal risk-reward ratios accepted unanimously prior execution commenced officially after stakeholder consensus reached democratically representing diverse perspectives balanced carefully finalizing plans approved authoritatively following due diligence procedures standard practice major corporations transitioning greener models publicly committed decarbonization goals aligning national international climate agendas reinforced regular reporting obligations disclosing progress honestly setbacks openly learning from them iteratively refining approaches until desired outcomes attained reliably sustainably fulfilling promises made publicly demonstrating genuine commitment planetary health alongside human well-being intertwined imperatives recognized broadly contemporary discourse surrounding responsible science technology deployment context where molecules like CAS No. 938025-5...